Cas no 2580094-49-9 (ethyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate)

• Product Name: ethyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
• CAS No: 2580094-49-9
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5656426
• PubChem ID: 165886382
• Update Time: 2025-10-28

ethyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2580094-49-9
• ethyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate
• EN300-27724527

• Inchi： 1S/C10H14N2O3/c1-2-15-10(14)6-8(11)7-3-4-12-9(13)5-7/h3-5,8H,2,6,11H2,1H3,(H,12,13)/t8-/m0/s1
• InChI Key： GULCYXFOEJCGQS-QMMMGPOBSA-N
• SMILES： O(CC)C(C[C@@H](C1C=CNC(C=1)=O)N)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 81.4Ų

Additional information on ethyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate

Comprehensive Overview of Ethyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate (CAS No. 2580094-49-9)

Ethyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate (CAS No. 2580094-49-9) is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a 2-hydroxypyridine moiety and an amino acid side chain, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the (3S)-stereocenter and hydroxypyridine ring, make it valuable for drug discovery and asymmetric catalysis.

The compound's molecular formula is C₁₀H₁₄N₂O₃, with a molecular weight of 210.23 g/mol. Its chirality at the 3-position is critical for interactions with biological targets, particularly in the development of enzyme inhibitors or receptor modulators. Researchers often explore its solubility in polar solvents like ethanol, DMSO, and water, which facilitates its use in reaction schemes. The ethyl ester group enhances its stability and bioavailability, making it a preferred choice for prodrug design.

In recent years, ethyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate has been investigated for its potential in neurological therapeutics, aligning with the growing demand for treatments targeting neurodegenerative diseases. Its hydroxypyridine scaffold is analogous to fragments found in FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies. Additionally, its role in peptide mimetics and metal-chelating agents has been highlighted in peer-reviewed journals, addressing trends in precision medicine.

The synthesis of CAS No. 2580094-49-9 typically involves asymmetric hydrogenation or enzymatic resolution to achieve high enantiomeric purity. Process optimization for scalable production is a hot topic, as industries seek cost-effective routes to meet the demand for chiral building blocks. Analytical methods like HPLC and NMR are employed to validate its purity, ensuring compliance with regulatory standards for pharmaceutical applications.

From a commercial perspective, ethyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate is supplied by leading fine chemical vendors under GMP conditions. Its pricing reflects the complexity of chiral synthesis and the need for stringent quality control. Market analysts note its rising adoption in contract research organizations (CROs) and academic labs, driven by the expansion of bioconjugation and small-molecule drug development pipelines.

Environmental and safety profiles of this compound are rigorously assessed. While not classified as hazardous, proper handling protocols—such as the use of PPE and ventilation—are recommended during laboratory operations. Disposal follows guidelines for non-halogenated organic waste, minimizing ecological impact.

Future research directions for CAS No. 2580094-49-9 may explore its utility in covalent inhibitors or PROTACs (Proteolysis Targeting Chimeras), leveraging its reactive amino and hydroxy groups. Collaborative efforts between chemists and biologists could unlock novel applications in targeted protein degradation, a frontier in oncology and immunology.

In summary, ethyl (3S)-3-amino-3-(2-hydroxypyridin-4-yl)propanoate exemplifies the intersection of synthetic chemistry and life sciences. Its versatility as a pharmaceutical intermediate and alignment with cutting-edge therapeutic strategies underscore its relevance in modern research. For sourcing or technical inquiries, suppliers often provide COA (Certificate of Analysis) and custom synthesis services to support diverse project needs.